Cas no 2060038-54-0 (4'-Ethyl-1,4'bipiperidinyl)

• Product Name: 4'-Ethyl-1,4'bipiperidinyl
• CAS No: 2060038-54-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• MDL: MFCD30498592
• CID: 4635569
• PubChem ID: 125451231
• Update Time: 2025-05-20

4'-Ethyl-1,4'bipiperidinyl Chemical and Physical Properties

Names and Identifiers

• 1,4'-Bipiperidine, 4'-ethyl-
• 4'-Ethyl-1,4'bipiperidinyl

• MDL： MFCD30498592
• Inchi： 1S/C12H24N2/c1-2-12(6-8-13-9-7-12)14-10-4-3-5-11-14/h13H,2-11H2,1H3
• InChI Key： AOPASXADLVRJFU-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCNCC2)CCCCC1

Additional information on 4'-Ethyl-1,4'bipiperidinyl

Research Brief on 4'-Ethyl-1,4'bipiperidinyl (CAS: 2060038-54-0) in Chemical Biology and Pharmaceutical Applications

The compound 4'-Ethyl-1,4'bipiperidinyl (CAS: 2060038-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance. The compound belongs to the bipiperidinyl class, which is known for its versatility in drug design, particularly in targeting central nervous system (CNS) disorders and other complex diseases.

Recent studies have highlighted the role of 4'-Ethyl-1,4'bipiperidinyl as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Its structural features, including the ethyl substitution at the 4' position, contribute to its unique pharmacokinetic and pharmacodynamic profiles. Researchers have explored its interactions with various biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are critical in modulating neurological and cardiovascular functions. These investigations have been supported by advanced computational modeling and in vitro assays, providing insights into its binding affinities and selectivity.

One of the most promising applications of 4'-Ethyl-1,4'bipiperidinyl is in the treatment of neuropathic pain and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in animal models, showing significant reduction in pain responses and neuroinflammation. Additionally, its potential as an adjunct therapy in oncology is being explored, with preliminary data suggesting synergistic effects when combined with existing chemotherapeutic agents. These findings underscore the compound's broad therapeutic potential and warrant further clinical investigation.

From a synthetic chemistry perspective, recent advancements have optimized the production of 4'-Ethyl-1,4'bipiperidinyl, ensuring higher yields and purity. Green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, have been employed to minimize environmental impact. These innovations not only enhance the scalability of the compound but also align with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 4'-Ethyl-1,4'bipiperidinyl (CAS: 2060038-54-0) represents a compelling candidate for further drug development. Its multifaceted biological activities, coupled with advancements in synthetic methodologies, position it as a valuable asset in addressing unmet medical needs. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic index, and advancing it through clinical trials to validate its safety and efficacy in human populations.